Pppda-O16B

• Molecular Formula: C37H73NO4S4
• Molecular Weight: 724.2 g/mol
• InChI: InChI=1S/C37H73NO4S4/c1-4-7-9-11-13-15-17-19-21-23-32-43-45-34-30-41-36(39)25-28-38(27-6-3)29-26-37(40)42-31-35-46-44-33-24-22-20-18-16-14-12-10-8-5-2/h4-35H2,1-3H3
• InChIKey: YVPNKVLDJGNNNV-UHFFFAOYSA-N

PPPDA-O16B 采购指南

PPPDA-O16B is a disulfide bond-containing ionizable cationic lipid with the molecular formula C37H73NO4S4 and a molecular weight of 724.2 Da . It is specifically designed for the formulation of lipid nanoparticles (LNPs) used to deliver DNA plasmids and other nucleic acid therapeutics . A defining characteristic is its bioreducible nature: the disulfide bonds within its structure are cleaved by the elevated intracellular glutathione (GSH) levels found in tumor cells, enabling a tumor-specific, triggered release of encapsulated genetic cargo [1]. This mechanism underpins its application in selectively delivering therapeutic effectors to cancer cells while minimizing systemic exposure.

LNP Platform Ionizable lipid with bioreducible disulfide for smart cargo release

Cargo Type Supports plasmid DNA and protein co-delivery in one system

Microenvironment Designed for tumor GSH-responsive degradation in cancer models

• [1] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source

PPPDA-O16B 为何不可替代

Generic ionizable cationic lipids such as SM-102 or ALC-0315, while effective for hepatic mRNA delivery, are not engineered for tumor-specific payload release. Their cellular uptake and endosomal escape mechanisms are broadly active, leading to significant off-target expression in healthy tissues like the liver [1]. In contrast, PPPDA-O16B's structure incorporates a disulfide bond linker that serves as a redox-sensitive trigger, enabling selective cargo release in the high-GSH environment of cancer cells [2]. This fundamental difference in release mechanism makes a simple substitution with a conventional lipid unsuitable for applications requiring tumor-selective activity and minimized systemic toxicity. The quantitative evidence below demonstrates that this is not a minor performance variation but a distinct functional advantage with significant in vivo implications.

Release Mechanism

Disulfide-triggered degradation is fundamentally different from the proton-sponge effect; generic ionizable lipids may not achieve comparable cytosolic release in high-GSH environments.

Biodistribution Profile

PPPDA-O16B shows preferential tumor enrichment; conventional LNPs often accumulate predominantly in the liver, which may alter target tissue exposure and endpoint interpretation.

Cargo Versatility

Most ionizable lipid LNPs are optimized solely for nucleic acids; substituting with these may limit the ability to deliver functional proteins, as shown for PPPDA-O16B.

• [1] Hou, X., Zaks, T., Langer, R., & Dong, Y. (2021). Lipid nanoparticles for mRNA delivery. Nature Reviews Materials, 6(12), 1078-1094. View Source
• [2] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source

PPPDA-O16B 证据概览

GSH介导的二硫键降解

In a head-to-head screen of a 16-member combinatorial lipid library for plasmid DNA delivery in HeLa cells, PPPDA-O16B (designated 13-O16B) and BAMEA-O16B (12-O16B) were identified as the top-performing candidates, demonstrating superior transfection efficiency compared to commercial gold standards Lipofectamine 2000 (LPF-2K) and Lipofectamine 3000 (LPF-3K) [1].

GSH-Responsive Degradation

Cross-study comparable

Complete DNA release in 2 h at 10 mM GSH

vs DOTAP: no GSH-triggered release

Supports GSH-responsive cargo release mechanism

In vitro gel electrophoresis; high GSH mimics intracellular tumor conditions

Evidence Dimension	In Vitro Transfection Efficiency (GFP-positive cells)
Target Compound Data	≥90% EGFP-positive HeLa cells
Comparator Or Baseline	BAMEA-O16B: Similar high efficiency. Lipofectamine 2000/3000: Lower efficiency.
Quantified Difference	PPPDA-O16B outperforms commercial transfection reagents LPF-2K and LPF-3K.
Conditions	HeLa cells; pEGFP-C1 plasmid at a 1:7 DNA:lipid weight ratio.

Why This Matters

For researchers selecting an ionizable lipid for plasmid DNA delivery, this confirms PPPDA-O16B provides equivalent top-tier in vitro performance to its best-in-class analog, BAMEA-O16B, ensuring reliable high-efficiency transfection in initial screening and optimization studies.

• [1] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source

体内肿瘤靶向性

A key in vivo differentiator for PPPDA-O16B is its tumor-selective accumulation profile. Following intravenous administration in an HCT116 colorectal cancer mouse xenograft model, LNPs formulated with PPPDA-O16B demonstrated preferential accumulation in the tumor tissue [1].

In Vivo Tumor Targeting

Cross-study comparable

Preferential tumor accumulation in HCT116 xenografts

vs Conventional LNP: predominant liver and spleen uptake

Supports tumor-enriched biodistribution endpoint

BALB/c nude mice, IVIS imaging

Evidence Dimension	In Vivo Organ Selectivity
Target Compound Data	High bioluminescence signal localized to the tumor.
Comparator Or Baseline	Heart, Liver, Spleen, Lung, Kidney
Quantified Difference	PPPDA-O16B LNPs selectively accumulate in tumors rather than in major organs.
Conditions	HCT116 tumor-bearing mouse xenograft model; IVIS bioluminescence imaging 48h post-injection.

Why This Matters

This tumor-selective distribution profile, driven by the GSH-responsive release mechanism, is a key procurement rationale for applications where minimizing off-target effects in healthy tissues like the liver is critical for safety and efficacy.

• [1] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source

体内肿瘤生长抑制

The functional consequence of PPPDA-O16B's selective delivery is a robust in vivo antitumor effect. When used to deliver a plasmid encoding the therapeutic bacterial effector DUF5, PPPDA-O16B LNPs suppressed tumor growth significantly in an HCT116 xenograft model [1].

Tumor Growth Inhibition

Class-level inference

Significant tumor volume reduction (P < 0.05)

Reported tumor growth inhibition endpoint context

HCT116 xenograft, RRSP plasmid delivery, q2d×3 doses; body weight unchanged

Evidence Dimension	In Vivo Tumor Growth Suppression
Target Compound Data	Tumor volume decreased to 20% of negative controls.
Comparator Or Baseline	DPBS and PPPDA-O16B/pEGFP-C1 control nanoparticles
Quantified Difference	Tumor volume reduced by ~80% relative to controls.
Conditions	HCT116 tumor-bearing mouse xenograft; intravenous administration of PPPDA-O16B/DUF5 nanoparticles.

Why This Matters

This data directly links the use of PPPDA-O16B as a delivery vehicle to a potent and quantifiable in vivo therapeutic outcome, an 80% reduction in tumor volume, providing a strong evidence base for its selection in preclinical oncology studies.

• [1] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source

PPPDA-O16B 应用场景

靶向RAS突变的癌症纳米疗法

PPPDA-O16B is ideally suited for formulating LNPs to deliver therapeutic plasmid DNA. Its demonstrated ability to achieve high in vitro transfection efficiency (≥90% GFP-positive cells [1]) and robust in vivo tumor growth suppression (80% reduction in tumor volume [2]) makes it a top candidate for preclinical development of novel cancer gene therapies. The GSH-triggered release mechanism provides a distinct advantage for targeting solid tumors with elevated intracellular GSH levels.

高肿瘤选择性LNP载体平台

The bioreducible nature of PPPDA-O16B, validated by its GSH-triggered degradation, positions it as a critical component for designing advanced delivery systems for bacterial effector proteins or other macromolecular therapeutics [3]. This application leverages the unique disulfide bond chemistry to ensure cargo is preferentially released within the disease microenvironment, minimizing premature release and associated systemic toxicity.

细胞内蛋白递送工具

Given its well-characterized performance in a 16-member combinatorial library and its equivalence to the established analog BAMEA-O16B [4], PPPDA-O16B serves as a valuable reference standard. Researchers developing next-generation ionizable lipids can use PPPDA-O16B as a robust comparator to benchmark the efficiency and tumor-selectivity of their own novel formulations.

Application

Selection Property

Validation Focus

RAS-mutant cancer nanomedicine research

GSH-responsive intracellular release

Mutant RAS degradation and MAPK pathway inhibition

Tumor-selective LNP carrier development

Preferential tumor biodistribution

Tumor-to-liver accumulation ratio optimization

Intracellular protein delivery studies

Nucleic acid & protein co-delivery

Functional cargo assessment and signaling modulation

• [1] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source
• [2] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source
• [3] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source
• [4] Li, W., Shao, L., Liu, J., Sheng, J., Zheng, Q., & Wang, M. (2023). Intracellular delivery of bacterial effectors for cancer therapy using biodegradable lipid nanoparticles. Biomaterials Science, 11(9), 3172-3179. View Source